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Compound of Interest

Compound Name: L-Ccg-1

Cat. No.: B043723

Disclaimer: A specific Safety Data Sheet (SDS) containing detailed disposal instructions for L-
Ccg-l was not publicly available at the time of this writing. The following information provides
essential safety and logistical guidance based on general best practices for the disposal of
non-hazardous or low-hazard solid laboratory chemicals. Researchers, scientists, and drug
development professionals must consult their institution's Environmental Health and Safety
(EHS) department and adhere to all local, state, and federal regulations for chemical waste

disposal.

L-Ccg-l, a potent group Il metabotropic glutamate receptor agonist, requires careful handling
and disposal to ensure laboratory safety and environmental compliance. While specific
disposal protocols are determined by the substance's full hazard profile found in its SDS, a
general framework can be applied for its management as a solid chemical waste.

Chemical and Physical Properties of L-Ccg-l

The following table summarizes key quantitative data for L-Ccg-l, compiled from various
suppliers. This information is crucial for initial assessment and proper handling.
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Property Value

Molecular Formula CeHoNOa4

Molecular Weight 159.14 g/mol

Appearance White to off-white solid/powder
Solubility Soluble in agueous base
Storage Temperature 2-8°C

Personal Protective Equipment (PPE) for Handling

When handling L-Ccg-l powder or preparing for its disposal, appropriate personal protective
equipment should be worn to minimize exposure.[1][2]

Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber). Gloves should be

inspected before use and disposed of properly after handling the chemical.[2][3]

o Eye/Face Protection: Use safety glasses with side shields or chemical safety goggles.[1] If
there is a risk of splashing, a face shield should be worn in conjunction with goggles.[4]

o Body Protection: A standard laboratory coat should be worn.[3] Ensure it is buttoned to cover

as much skin as possible.
o Footwear: Wear closed-toe, closed-heel shoes that cover the entire foot.[3]

Step-by-Step Disposal Procedure for L-Ccg-I

This procedural guidance is based on standard practices for disposing of solid, non-hazardous,
or low-hazard research chemicals.

Step 1: Hazard Assessment & Waste Determination

o Review all available information for L-Ccg-l. Based on current data, it is not classified as a
hazardous substance for transport. However, institutional policies may classify it as chemical
waste requiring special disposal.
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e Do not dispose of L-Ccg-l down the drain or in regular trash unless explicitly permitted by
your institution's EHS office.[5][6][7] Most chemical waste, regardless of hazard level, must
be managed through a dedicated program.[5]

Step 2: Prepare the Chemical Waste Container

e Select a container that is compatible with the chemical, in good condition, and has a secure,
screw-top lid.[8] Plastic containers are often preferred for hazardous waste when compatible.

[5]
o For solid waste like L-Ccg-l, the original container can often be used for disposal.[9]

« If transferring waste, ensure the new container is clean and appropriate. Never use food or
beverage containers.[8]

Step 3: Label the Waste Container

e Properly labeling the waste container is critical for safety and compliance. Attach your
institution's hazardous waste tag.[5]

e The label must include, at a minimum:

o The words "Hazardous Waste".[5]

o The full, unabbreviated chemical name: "(2S,1'S,2'S)-2-(Carboxycyclopropyl)glycine" or
"L-Ccg-1".[5]

o The total quantity of the waste.

o The date waste was first added to the container (accumulation start date).[5]

o The Principal Investigator's name, lab location (building and room number), and contact
information.[5]

Step 4: Store the Waste Container Securely

o Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA) within
the laboratory where the waste was generated.[8][10]
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e The SAA must be at or near the point of generation.[10]
e Ensure the container is kept closed except when adding waste.[8][10]

o Store the container away from incompatible materials and in a location that minimizes the
risk of spills or breakage (e.g., in secondary containment, below eye level).[9]

Step 5: Arrange for Disposal

e Once the container is full or you are ready to dispose of it, contact your institution's EHS
department to schedule a waste pickup.[10]

» Follow their specific procedures for requesting a collection. Do not move the waste from the
laboratory yourself.

Visualized Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of L-Ccg-I based
on general laboratory safety protocols.
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General Disposal Workflow for L-Ccg-I

Preparation Phase

1. Hazard Assessment
Review available data and consult EHS guidelines.

2. Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling & Containment

3. Prepare Waste Container
Select a compatible, sealable container.

4. Label Container
Use official EHS tag with full chemical name.

Disposzil Phase

5. Store Securely
Place in designated Satellite Accumulation Area (SAA).

'

6. Request Pickup
Contact institution's EHS for disposal.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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